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Compound of Interest

Compound Name: BSJ-02-162

Cat. No.: B12408806 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Research Compound BSJ-02-162.

This document provides immediate, essential safety and logistical information for the proper

disposal of BSJ-02-162, a potent PROTAC (Proteolysis Targeting Chimera) CDK4/6 degrader

intended for research use only. Adherence to these guidelines is crucial for maintaining a safe

laboratory environment and ensuring compliance with institutional and regulatory standards.

Disclaimer: The following procedures are based on general laboratory safety protocols for

handling potent, biologically active small molecules. A specific Safety Data Sheet (SDS) for

BSJ-02-162 was not available through public searches. It is imperative to obtain the official

SDS from the supplier (e.g., MedchemExpress, Tocris Bioscience) for definitive and detailed

safety and disposal instructions.

Quantitative Data Summary
For proper chemical inventory and waste management, it is crucial to maintain accurate

records of BSJ-02-162. The following table should be completed for each batch of the

compound.
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Parameter Value Source

Chemical Name BSJ-02-162 (CDK4/6-IN-11) Supplier Product Page

CAS Number 2139329-47-6 Supplier Product Page

Molecular Formula C49H58N10O8 Supplier Product Page

Molecular Weight 919.06 g/mol Supplier Product Page

Physical State Solid Supplier Product Page

Purity >98% Supplier Product Page

Storage Conditions
Store at -20°C or -80°C as

recommended
Supplier Product Page

Supplier [User to complete]

Lot Number [User to complete]

Date of Receipt [User to complete]

Quantity Received [User to complete]

Current Quantity [User to complete]

Experimental Protocols: Disposal of BSJ-02-162
The proper disposal of BSJ-02-162, as with any potent research chemical, involves a multi-

step process designed to minimize exposure and environmental contamination. The following

protocol outlines the recommended steps for the disposal of solid BSJ-02-162 and solutions

containing the compound.

I. Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure that the following minimum PPE is worn:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.
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II. Disposal of Solid BSJ-02-162 Waste
Collection:

Carefully collect all unwanted solid BSJ-02-162 and any materials grossly contaminated

with the solid (e.g., weighing paper, spatulas) in a designated, sealed, and clearly labeled

hazardous waste container.

The container label should include: "Hazardous Waste," "BSJ-02-162," the CAS number,

and the approximate quantity.

Waste Stream:

Dispose of the sealed container through your institution's chemical waste management

program. This typically involves collection by Environmental Health and Safety (EHS)

personnel.

Do not mix with non-hazardous waste.

III. Disposal of BSJ-02-162 Solutions
Aqueous Solutions:

Collect all aqueous waste solutions containing BSJ-02-162 in a designated, sealed, and

clearly labeled hazardous aqueous waste container.

The container label should include: "Hazardous Aqueous Waste," "BSJ-02-162," the

solvent(s) and their approximate concentrations, and the estimated concentration of BSJ-
02-162.

Organic Solvent Solutions:

Collect all organic waste solutions containing BSJ-02-162 in a designated, sealed, and

clearly labeled hazardous organic waste container.

The container label should include: "Hazardous Organic Waste," "BSJ-02-162," the

solvent(s) and their approximate concentrations, and the estimated concentration of BSJ-
02-162.
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Do not mix incompatible solvents.

Decontamination of Labware:

Glassware and other reusable labware that have come into contact with BSJ-02-162
should be decontaminated.

Rinse the labware with a suitable organic solvent (e.g., ethanol or acetone) to remove

residual compound. Collect this rinse as hazardous organic waste.

Following the solvent rinse, wash the labware with soap and water.

IV. Spill Management
Small Spills:

For small spills of solid BSJ-02-162, carefully wipe the area with a damp paper towel to

avoid generating dust.

For small spills of BSJ-02-162 solutions, absorb the spill with an inert absorbent material

(e.g., vermiculite, sand, or chemical absorbent pads).

Place all cleanup materials in a sealed, labeled hazardous waste container.

Large Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional EHS.

Prevent the spill from entering drains.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BSJ-02-162.
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Start: Unwanted BSJ-02-162

Step 1: Assess Waste Type

Solid Waste Stream

Liquid Waste Stream

Step 2: Final Disposal

Unwanted BSJ-02-162

Assess Waste Type

Solid Waste

SolidLiquid Waste (Solution)

Liquid

Collect in Labeled Solid Waste Container

Store Securely for EHS Pickup

Segregate Aqueous and Organic Waste

Collect in Labeled Liquid Waste Containers

Dispose via Institutional Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for BSJ-02-162.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for BSJ-02-
162]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408806#bsj-02-162-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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